2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-(2-benzylsulfanyl-6-oxo-1H-pyrimidin-4-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C20H16F3N3O3S/c21-20(22,23)29-16-8-6-14(7-9-16)24-17(27)10-15-11-18(28)26-19(25-15)30-12-13-4-2-1-3-5-13/h1-9,11H,10,12H2,(H,24,27)(H,25,26,28)
• InChI Key: LJGYAYGYINTNAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NC(=CC(=O)N2)CC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C20H16F3N3O3S
• Molecular Weight: 435.4 g/mol

Description

2-(2-(benzylthio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C20H16F3N3O3S and its molecular weight is 435.42. The purity is usually 95%.
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Scientific Research Applications

Chiral Resolution and Absolute Configuration Assignment

A study focused on the chiral separation of enantiomeric couples of three potential A3 adenosine receptor antagonists, which include derivatives related to the compound of interest. The separation was achieved using high-performance liquid chromatography (HPLC). Optical rotatory dispersion (ORD), electronic circular dichroism (ECD), and vibrational circular dichroism (VCD) were utilized alongside Density Functional Theory (DFT) calculations to assign absolute configurations to these compounds (Rossi et al., 2016).

Synthesis and Antimicrobial Activity

Another research explored the synthesis of novel heterocyclic compounds with a sulfamido moiety, demonstrating antibacterial and antifungal activities. This synthesis route introduces a variety of structures, including derivatives that may align with the compound , highlighting its potential as a scaffold for developing antimicrobial agents (Nunna et al., 2014).

Dual Inhibitory Activity on Thymidylate Synthase and Dihydrofolate Reductase

Research on 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates revealed potent dual inhibitory activity against human thymidylate synthase and dihydrofolate reductase, indicating significant therapeutic potential. The study's findings suggest that derivatives of the core structure, similar to the compound of interest, could be developed into effective anticancer or antimicrobial agents due to their mechanism of action (Gangjee et al., 2008).

Anticancer Activity

The synthesis and evaluation of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives for their anticancer activity were explored. This study demonstrates the potential of derivatives for selective cytotoxic effects against certain leukemia cell lines, underscoring the compound's utility in developing novel anticancer therapies (Horishny et al., 2021).

Molecular Docking Studies for Anti-Inflammatory Agents

A series of novel derivatives were synthesized and evaluated for their anti-inflammatory activity using both in vitro and in vivo models. The study also included molecular docking to understand the compounds' binding affinity towards human serum albumin, indicating the relevance of such derivatives in designing anti-inflammatory drugs (Nikalje et al., 2015).